Cas no 348-70-9 ()

348-70-9 structure
structure
Product Name:
CAS No:348-70-9
MF:C5H8ClFO2
MW:154.567224502563
CID:6648632
PubChem ID:21572599
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C5H8ClFO2/c1-2-3-9-5(8)4(6)7/h4H,2-3H2,1H3
    • InChI Key: HQTDLQMHHIIAJN-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OCCC)F

Computed Properties

  • Exact Mass: 154.0196853g/mol
  • Monoisotopic Mass: 154.0196853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų
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